Cas no 898757-09-0 (3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone)

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone is a specialized organic compound featuring a dichlorophenyl ketone moiety linked to a 5,5-dimethyl-1,3-dioxane group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for pharmaceuticals and agrochemicals. The presence of the dioxane ring enhances stability, while the dichloro substitution offers selectivity in further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating the development of complex target molecules. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications. Suitable for research and industrial use, it serves as a versatile building block in organic synthesis.
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone structure
898757-09-0 structure
Product name:3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
CAS No:898757-09-0
MF:C16H20Cl2O3
MW:331.234203338623
MDL:MFCD03844349
CID:1946494
PubChem ID:24727967

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dichlorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
    • 3',5'-DICHLORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
    • AG-H-63952
    • CTK5G4103
    • KB-179495
    • 898757-09-0
    • MFCD03844349
    • DTXSID60646064
    • AKOS016023557
    • 3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
    • MDL: MFCD03844349
    • Inchi: InChI=1S/C16H20Cl2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)11-6-12(17)8-13(18)7-11/h6-8,15H,3-5,9-10H2,1-2H3
    • InChI Key: IKKMTDYISASJHY-UHFFFAOYSA-N
    • SMILES: CC1(COC(OC1)CCCC(=O)C2=CC(=CC(=C2)Cl)Cl)C

Computed Properties

  • Exact Mass: 330.07900
  • Monoisotopic Mass: 330.0789499Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 4.3

Experimental Properties

  • PSA: 35.53000
  • LogP: 4.74550

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Security Information

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB368443-1 g
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone; 97%
898757-09-0
1g
€680.60 2022-03-02
Fluorochem
208460-2g
3',5'-dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0 97%
2g
£842.00 2022-02-28
A2B Chem LLC
AH92249-2g
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0 97%
2g
$979.00 2024-04-19
A2B Chem LLC
AH92249-5g
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0 97%
5g
$2081.00 2024-04-19
TRC
D103675-500mg
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0
500mg
$ 735.00 2022-06-06
TRC
D103675-250mg
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0
250mg
$ 440.00 2022-06-06
Fluorochem
208460-1g
3',5'-dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0 97%
1g
£537.00 2022-02-28
abcr
AB368443-2 g
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone; 97%
898757-09-0
2g
€1,049.60 2022-03-02
Fluorochem
208460-5g
3',5'-dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
898757-09-0 97%
5g
£1837.00 2022-02-28
abcr
AB368443-1g
3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone, 97%; .
898757-09-0 97%
1g
€926.90 2024-04-16

Additional information on 3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-yl)Butyrophenone: A Comprehensive Overview

3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-yl)Butyrophenone, also known by its CAS number 898757-09-0, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a butyrophenone backbone substituted with dichloro groups and a 1,3-dioxane ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-yl)Butyrophenone consists of a phenyl ring substituted with two chlorine atoms at the 3' and 5' positions. The 4-position of the phenyl ring is attached to a butyrophenone group, which further bears a 1,3-dioxane ring substituted with two methyl groups at the 5 and 5' positions. This arrangement creates a molecule with high symmetry and interesting electronic properties. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, providing insights into its bonding and molecular geometry.

Recent studies have focused on the synthesis and characterization of 3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-yl)Butyrophenone. Researchers have developed efficient synthetic routes to prepare this compound, often involving multi-step reactions that include nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These advancements have made the compound more accessible for further research and commercial applications.

The physical properties of CAS No. 898757-09-0 are critical for its application in various industries. The compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. Additionally, the compound's stability under thermal and oxidative conditions has been evaluated, showing promising results for its use in high-performance materials.

In terms of applications, 3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-yl)Butyrophenone has found utility in the field of materials science as a precursor for advanced polymers. Its ability to form stable bonds with other monomers makes it an ideal candidate for synthesizing high-strength polymers with tailored properties. Furthermore, the compound has been explored for its potential in drug delivery systems due to its biocompatibility and controlled release properties.

Recent research has also highlighted the potential of this compound in the pharmaceutical industry. Studies have shown that derivatives of CAS No. 898757-09-0 exhibit promising biological activities, including anti-inflammatory and antioxidant properties. These findings have sparked interest in further exploring the medicinal chemistry applications of this compound.

In conclusion, 3',5'-Dichloro-4-(5,5-Dimethyl-1,3-Dioxan-2-Yl)Butyrophenone (CAS No. 898757-09-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of this compound's chemistry and applications, its significance in the scientific community is expected to grow further.

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Amadis Chemical Company Limited
(CAS:898757-09-0)3',5'-Dichloro-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
A1188139
Purity:99%/99%/99%
Quantity:1g/2g/5g
Price ($):1481.0/2322.0/5067.0